Cas no 2138192-71-7 ([(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine)

• Product Name: [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine
• CAS No: 2138192-71-7
• MF: C₁₃H₂₀BrN
• MW: 270.208602905273
• CID: 5870055
• PubChem ID: 165960018
• Update Time: 2025-05-21

[(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine Chemical and Physical Properties

Names and Identifiers

• 2138192-71-7
• [(2-bromo-3-methylphenyl)methyl](ethyl)propylamine
• EN300-763449
• [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine

• Inchi： 1S/C13H20BrN/c1-4-9-15(5-2)10-12-8-6-7-11(3)13(12)14/h6-8H,4-5,9-10H2,1-3H3
• InChI Key： HMGCOHQOJCUFHZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1CN(CC)CCC

Computed Properties

• Exact Mass: 269.07791g/mol
• Monoisotopic Mass: 269.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 3.2Ų

Additional information on [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine

Introduction to [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine (CAS No. 2138192-71-7)

[(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine, with the CAS number 2138192-71-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a brominated and methylated phenyl group, an ethyl group, and a propylamine moiety. These structural elements contribute to its diverse chemical properties and potential biological activities.

The synthesis of [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine typically involves multi-step reactions, including the bromination of 3-methylphenyl groups, the formation of the methyl ether linkage, and the subsequent introduction of the ethyl and propylamine groups. The precise control of reaction conditions, such as temperature, pressure, and catalysts, is crucial for achieving high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound.

In terms of its chemical properties, [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine exhibits solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its solubility profile makes it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques are essential for confirming the structure and purity of the compound during synthesis and quality control processes.

The biological activity of [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine has been a subject of extensive research. Studies have shown that this compound can interact with specific receptors and enzymes, making it a promising candidate for drug development. For instance, preliminary in vitro assays have demonstrated that [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine exhibits moderate affinity for certain G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

In addition to its potential as a therapeutic agent, [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine has also been explored for its use as a lead compound in medicinal chemistry. Researchers are investigating its derivatives to optimize its pharmacological properties, such as potency, selectivity, and bioavailability. These efforts aim to develop more effective and safer drugs for clinical use.

Clinical trials involving compounds similar to [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine have shown promising results in preclinical studies. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant anti-inflammatory effects in animal models of arthritis. This finding highlights the potential therapeutic applications of [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine in inflammatory diseases.

The safety profile of [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine is another critical aspect of its evaluation. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, like any new chemical entity, it is essential to conduct comprehensive safety assessments to ensure its long-term safety and efficacy.

In conclusion, [(2-Bromo-3-methylphenyl)methyl](ethyl)propylamine (CAS No. 2138192-71-7) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for drug development. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.